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A Comparative Analysis of Aluminum's Reactivity
with Halogens
This guide provides an objective comparison of the chemical reactivity between aluminum (Al)

and the halogens: fluorine (F₂), chlorine (Cl₂), bromine (Br₂), and iodine (I₂). The reactivity of

aluminum, a seemingly passive metal due to its protective oxide layer, is vividly demonstrated

through its exothermic reactions with this group of non-metals.[1] The guide outlines the

experimental conditions, reaction vigor, and products, supported by key physical and chemical

data. Detailed experimental protocols for laboratory-scale demonstrations are also provided.

Comparative Data of Halogen Reactivity with
Aluminum
The reactivity of halogens decreases down the group in the periodic table.[2] This trend is

governed by their electronegativity and standard reduction potential, which indicate their power

as oxidizing agents.[3][4][5][6] Fluorine is the most electronegative and reactive of all elements,

while iodine is the least reactive among the halogens discussed.[2][3][7]

The general equation for the reaction is: 2Al (s) + 3X₂ → 2AlX₃ (s) (where X = F, Cl, Br, I)[1]

The table below summarizes the key properties of the halogens and the nature of their

reactions with aluminum.
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Property Fluorine (F₂) Chlorine (Cl₂) Bromine (Br₂) Iodine (I₂)

Electronegativity

(Pauling)
4.0[7] 3.0[7] 2.8[7] 2.5[7]

Standard

Reduction

Potential (E°, V)

+2.87 +1.36 +1.07 +0.54

Physical State

(STP)

Pale yellow

gas[3]

Greenish-yellow

gas

Reddish-brown

liquid[8]

Greyish-black

solid

Reaction

Conditions

Spontaneous,

often explosive;

can react at low

temperatures

and in the dark.

[2]

Requires heating

of the aluminum

to initiate the

reaction.[1][9]

Spontaneous but

with a noticeable

induction period;

aluminum foil

can be added

directly to liquid

bromine.[10][11]

Requires a

catalyst, typically

a few drops of

water, to initiate

the reaction

between the two

solids.[1][12][13]

Observed

Reactivity

Extremely

vigorous and

explosive.

Fluorine is the

most reactive of

all elements.[2]

Vigorous and

exothermic once

initiated,

producing a

bright glow and

white smoke of

aluminum

chloride.[1][9]

A vigorous,

exothermic

reaction follows

the induction

period, producing

flashes of flame

and white/orange

fumes.[1][14][15]

A delayed but

strongly

exothermic

reaction occurs,

producing heat,

steam, and

dense clouds of

purple iodine

vapor.[1][13][16]

Product
Aluminum

Fluoride (AlF₃)

Aluminum

Chloride (AlCl₃)

Aluminum

Bromide (AlBr₃)

Aluminum Iodide

(AlI₃)

Logical & Experimental Workflow Diagrams
The following diagrams illustrate the logical trend in halogen reactivity and a generalized

workflow for the experimental procedures described in the next section.
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Caption: Trend in reactivity of halogens with aluminum.
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Caption: Generalized experimental workflow for reacting aluminum with halogens.

Experimental Protocols
The following experiments are demonstrative of the reactions between aluminum and chlorine,

bromine, and iodine. These reactions are highly exothermic and produce hazardous

substances. They must be performed in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Note on Fluorine: The reaction between aluminum and fluorine gas is extremely dangerous and

explosive.[2] It is not suitable for standard laboratory demonstration and requires specialized
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equipment and protocols.

Experiment 1: Reaction of Aluminum with Chlorine
Objective: To observe the reaction between heated aluminum and chlorine gas.

Materials:

Aluminum foil

Chlorine gas source (e.g., from a cylinder or a chlorine generator)

Hard glass reaction tube (reduction tube)

Bunsen burner or heat gun

Stands and clamps

Procedure:

Set up the apparatus in a fume hood.

Place a loose roll of aluminum foil inside the reaction tube.

Begin a slow, steady flow of chlorine gas through the tube.

Gently heat the area of the tube containing the aluminum foil with a Bunsen burner.

Observe the reaction. Once initiated, a bright glow will appear and spread along the foil.[1]

Remove the heat source.

A large amount of white smoke, which is solid aluminum chloride (AlCl₃), will be produced

and will coat the inside of the tube.[1][9]

Once the reaction ceases, stop the flow of chlorine gas. Allow the apparatus to cool

completely before disassembly.

Experiment 2: Reaction of Aluminum with Bromine
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Objective: To observe the reaction between aluminum foil and liquid bromine.

Materials:

Aluminum foil, cut into small pieces

Liquid bromine (Br₂)

Heat-resistant mat

Watch glass

Procedure:

Place a watch glass on a heat-resistant mat inside a fume hood.

Carefully pour a small amount (~1 cm³) of liquid bromine onto the watch glass.[1] Bromine is

highly corrosive and toxic.[11]

Drop a few small pieces of aluminum foil onto the surface of the bromine.[10]

Observe the reaction. There will be an initial delay or induction period as the bromine

penetrates the aluminum's protective oxide layer.[1][11]

After the induction period, a vigorous reaction will occur, characterized by sparks, flashes of

flame, and the evolution of white smoke (aluminum bromide, AlBr₃) mixed with orange

bromine vapor.[1][14][15]

Experiment 3: Reaction of Aluminum with Iodine
Objective: To demonstrate the water-catalyzed reaction between solid aluminum and solid

iodine.

Materials:

Aluminum powder (fine)

Iodine (I₂), finely ground
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Heat-resistant mat or tin lid

Teat pipette

Deionized water

Procedure:

On a heat-resistant mat inside a fume hood, create a small mound by mixing approximately

0.1 g of aluminum powder with 0.4 g of finely ground iodine.[13]

Using a teat pipette, add one or two drops of water to the center of the mixture.[1][13] The

water acts as a catalyst.[12]

There will be a time lag before the reaction begins.[1]

The reaction will start suddenly and is strongly exothermic. It will produce steam and dense

clouds of purple iodine vapor as the heat sublimes the excess iodine.[13][16]

The product remaining on the mat is aluminum iodide (AlI₃). Allow it to cool completely

before handling. The anhydrous product reacts vigorously with water.[13][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reactions of chlorine, bromine and iodine with aluminium | Demonstration | RSC
Education [edu.rsc.org]

2. Halogen - Wikipedia [en.wikipedia.org]

3. chem.libretexts.org [chem.libretexts.org]

4. scribd.com [scribd.com]

5. chemistrystudent.com [chemistrystudent.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://edu.rsc.org/experiments/reacting-aluminium-and-iodine/715.article
https://edu.rsc.org/experiments/reactions-of-chlorine-bromine-and-iodine-with-aluminium/1766.article
https://edu.rsc.org/experiments/reacting-aluminium-and-iodine/715.article
https://study.com/academy/lesson/aluminum-iodine-formula-equation-reaction.html
https://edu.rsc.org/experiments/reactions-of-chlorine-bromine-and-iodine-with-aluminium/1766.article
https://edu.rsc.org/experiments/reacting-aluminium-and-iodine/715.article
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-resource-list/aluminium-iodine-reaction/
https://edu.rsc.org/experiments/reacting-aluminium-and-iodine/715.article
https://www.flinnsci.com/api/library/Download/a779160260df431ab364d0a7627a8235
https://www.benchchem.com/product/b048194?utm_src=pdf-custom-synthesis
https://edu.rsc.org/experiments/reactions-of-chlorine-bromine-and-iodine-with-aluminium/1766.article
https://edu.rsc.org/experiments/reactions-of-chlorine-bromine-and-iodine-with-aluminium/1766.article
https://en.wikipedia.org/wiki/Halogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/2_p-Block_Elements/Group_17%3A_The_Halogens/0Group_17%3A_Physical_Properties_of_the_Halogens/Group_17%3A_General_Properties_of_Halogens
https://www.scribd.com/doc/316459111/n-1465456
https://www.chemistrystudent.com/halogens-electronegativity.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. The SRP for the different halogens is in the order of; [infinitylearn.com]

7. How is electronegativity valued in the halogen fam class 11 chemistry CBSE
[vedantu.com]

8. youtube.com [youtube.com]

9. Reaction of Chlorine with Aluminum [chemedx.org]

10. Reaction of Aluminum with Bromine [chemedx.org]

11. Science made alive: Chemistry/Experiments [woelen.homescience.net]

12. Aluminum Iodine Formula & Reaction | What is Aluminum Iodine? | Study.com
[study.com]

13. Reacting aluminium and iodine | Demonstration | RSC Education [edu.rsc.org]

14. Reaction Between Aluminum and Bromine [chemed.chem.purdue.edu]

15. chem.libretexts.org [chem.libretexts.org]

16. SSERC | Aluminium – Iodine reaction [sserc.org.uk]

17. flinnsci.com [flinnsci.com]

To cite this document: BenchChem. [comparative study of aluminum reactivity with different
halogens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048194#comparative-study-of-aluminum-reactivity-
with-different-halogens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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